Secologanin dimethyl acetal
Secologanin dimethyl acetal
Brand Name:
Vulcanchem
CAS No.:
77988-07-9
VCID:
VC0149773
InChI:
InChI=1S/C19H30O11/c1-5-9-10(6-13(25-2)26-3)11(17(24)27-4)8-28-18(9)30-19-16(23)15(22)14(21)12(7-20)29-19/h5,8-10,12-16,18-23H,1,6-7H2,2-4H3/t9-,10+,12-,14-,15+,16-,18+,19+/m1/s1
SMILES:
COC(CC1C(C(OC=C1C(=O)OC)OC2C(C(C(C(O2)CO)O)O)O)C=C)OC
Molecular Formula:
C19H30O11
Molecular Weight:
434.4 g/mol
Secologanin dimethyl acetal
CAS No.: 77988-07-9
Reference Standards
VCID: VC0149773
Molecular Formula: C19H30O11
Molecular Weight: 434.4 g/mol
| CAS No. | 77988-07-9 |
|---|---|
| Product Name | Secologanin dimethyl acetal |
| Molecular Formula | C19H30O11 |
| Molecular Weight | 434.4 g/mol |
| IUPAC Name | methyl (2S,3R,4S)-4-(2,2-dimethoxyethyl)-3-ethenyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate |
| Standard InChI | InChI=1S/C19H30O11/c1-5-9-10(6-13(25-2)26-3)11(17(24)27-4)8-28-18(9)30-19-16(23)15(22)14(21)12(7-20)29-19/h5,8-10,12-16,18-23H,1,6-7H2,2-4H3/t9-,10+,12-,14-,15+,16-,18+,19+/m1/s1 |
| Standard InChIKey | HUVIXLWRQSMCLN-PXRCHJMLSA-N |
| Isomeric SMILES | COC(C[C@H]1[C@H]([C@@H](OC=C1C(=O)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C=C)OC |
| SMILES | COC(CC1C(C(OC=C1C(=O)OC)OC2C(C(C(C(O2)CO)O)O)O)C=C)OC |
| Canonical SMILES | COC(CC1C(C(OC=C1C(=O)OC)OC2C(C(C(C(O2)CO)O)O)O)C=C)OC |
| Appearance | Powder |
| PubChem Compound | 157140 |
| Last Modified | Nov 11 2021 |
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